Cas no 104202-96-2 (Estra-1,3,5(10)-triene-3,16,17-triol,3,17-dihexanoate, (16a,17b)- (9CI))

Estra-1,3,5(10)-triene-3,16,17-triol,3,17-dihexanoate, (16a,17b)- (9CI) Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-3,16,17-triol,3,17-dihexanoate, (16a,17b)- (9CI)
• Estriol 3,17-dihexanoate
• (16alpha,17beta)-16-hydroxyestra-1,3,5(10)-triene-3,17-diyl dihexanoate
• E3-Hex
• [(8R,9S,13S,14S,16R,17R)-3-hexanoyloxy-16-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] hexanoate
• AKOS040736409
• J2K5XW8K72
• 104202-96-2
• DTXSID90908869
• UNII-J2K5XW8K72
• estriol dihexanoate
• ESTRIOL 3,17.BETA.-DIHEXANOATE
• SCHEMBL4254922
• ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3,17-DIHEXANOATE, (16.ALPHA.,17.BETA.)-
• +Expand

• InChIKey： ZOVABFBGAYSQTL-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H44O5/c1-4-6-8-10-27(32)34-21-13-15-22-20(18-21)12-14-24-23(22)16-17-30(3)25(24)19-26(31)29(30)35-28(33)11-9-7-5-2/h13,15,18,23-26,29,31H,4-12,14,16-17,19H2,1-3H3
• SMILES： CCCCCC(OC1C=CC2C3CCC4(C(C(CC4C3CCC=2C=1)O)OC(CCCCC)=O)C)=O

Computed Properties

• Exact Mass: 484.31902
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 12
• Monoisotopic Mass: 484.31887450g/mol
• Heavy Atom Count: 35
• Complexity: 722
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83
• Color/Form: Powder